Cas no 1806869-71-5 (6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product name: 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806869-71-5
• MF: C₈H₃ClF₂N₂O₂
• MW: 232.571427583694
• CID: 4868592

6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H3ClF2N2O2/c9-5-1-3(8(14)15)4(2-12)6(13-5)7(10)11/h1,7H,(H,14,15)
• InChI Key： LPDNUNLIVFWOQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=C(C#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid

Research Briefing on 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS: 1806869-71-5)

6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS: 1806869-71-5) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a chloro, cyano, and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, agrochemicals, and other therapeutic agents, highlighting its importance in modern medicinal chemistry.

Recent research has focused on the synthesis and optimization of 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid to enhance its reactivity and selectivity for target applications. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the development of novel kinase inhibitors. The study utilized computational modeling and high-throughput screening to identify optimal reaction conditions, yielding derivatives with improved binding affinity and pharmacokinetic properties. These findings underscore the compound's potential in addressing unmet medical needs, particularly in oncology and inflammatory diseases.

In addition to its pharmaceutical applications, 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid has been investigated for its role in agrochemical innovation. A 2024 report in ACS Agricultural Science & Technology highlighted its use in the synthesis of next-generation herbicides. The study revealed that derivatives of this compound exhibit potent herbicidal activity with reduced environmental toxicity, making them promising candidates for sustainable agriculture. The research team employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's interactions with target enzymes in weeds, providing insights into its mode of action.

The mechanistic studies of 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid have also expanded our understanding of its biochemical pathways. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) elucidated its role as a modulator of specific metabolic enzymes. The study combined in vitro assays with molecular docking simulations to demonstrate the compound's ability to inhibit key enzymes involved in disease progression. These findings open new avenues for the development of targeted therapies, particularly for metabolic disorders and infectious diseases.

Despite its promising applications, challenges remain in the large-scale production and formulation of 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid. Current research efforts are directed toward optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Collaborative initiatives between academia and industry are underway to address these challenges, as evidenced by recent patents and pilot-scale studies. These efforts are critical to ensuring the compound's commercial viability and regulatory compliance.

In conclusion, 6-Chloro-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS: 1806869-71-5) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to agrochemical development, highlight its versatility and potential for innovation. Ongoing studies continue to explore its mechanistic underpinnings and practical applications, paving the way for future breakthroughs in the field. Researchers and industry professionals are encouraged to monitor advancements in this area, as they may hold the key to addressing some of the most pressing challenges in medicine and agriculture.